Cas no 2172565-46-5 (1-3-(hydroxymethyl)thian-3-yl-4,4-dimethylcyclohexan-1-ol)

• Product Name: 1-3-(hydroxymethyl)thian-3-yl-4,4-dimethylcyclohexan-1-ol
• CAS No: 2172565-46-5
• MF: C₁₄H₂₆O₂S
• MW: 258.420043468475
• CID: 6054748
• PubChem ID: 165597358
• Update Time: 2025-10-30

1-3-(hydroxymethyl)thian-3-yl-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)thian-3-yl-4,4-dimethylcyclohexan-1-ol
• 2172565-46-5
• EN300-1642961
• 1-[3-(hydroxymethyl)thian-3-yl]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C14H26O2S/c1-12(2)5-7-14(16,8-6-12)13(10-15)4-3-9-17-11-13/h15-16H,3-11H2,1-2H3
• InChI Key： BQOQCPSNPHCCAN-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(CCC(C)(C)CC1)O

Computed Properties

• Exact Mass: 258.16535124g/mol
• Monoisotopic Mass: 258.16535124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.8Ų

Additional information on 1-3-(hydroxymethyl)thian-3-yl-4,4-dimethylcyclohexan-1-ol

Research Brief on 1-3-(hydroxymethyl)thian-3-yl-4,4-dimethylcyclohexan-1-ol (CAS: 2172565-46-5): Recent Advances and Applications

The compound 1-3-(hydroxymethyl)thian-3-yl-4,4-dimethylcyclohexan-1-ol (CAS: 2172565-46-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the compound's potential as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing complex polycyclic frameworks, which are often found in natural products with significant pharmacological activities. The presence of both hydroxyl and thianyl groups in its structure provides multiple sites for chemical modification, making it a versatile building block for drug discovery.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1-3-(hydroxymethyl)thian-3-yl-4,4-dimethylcyclohexan-1-ol exhibit promising activity against several enzyme targets. Notably, research published in Bioorganic & Medicinal Chemistry Letters (2024) reported moderate inhibitory effects against protein kinases involved in inflammatory pathways, suggesting potential applications in developing anti-inflammatory agents.

The compound's stereochemistry has been a particular focus of recent investigations. A 2024 study in Organic Letters employed advanced NMR techniques and X-ray crystallography to fully characterize its three-dimensional structure, revealing important insights into its conformational flexibility. These structural analyses are crucial for understanding its interactions with biological targets and for guiding the design of more potent derivatives.

From a synthetic chemistry perspective, recent advancements have improved the efficiency of producing this compound. A team at MIT developed a novel catalytic asymmetric synthesis route (Nature Chemistry, 2023) that achieves higher yields and better enantiomeric purity compared to traditional methods. This breakthrough is particularly significant for potential scale-up in pharmaceutical manufacturing.

Looking forward, several research groups are exploring the incorporation of this compound into larger drug-like molecules. Early-stage research suggests its potential in developing treatments for neurological disorders, with particular interest in its ability to cross the blood-brain barrier. However, further pharmacokinetic and toxicological studies are needed to fully evaluate its therapeutic potential.

In conclusion, 1-3-(hydroxymethyl)thian-3-yl-4,4-dimethylcyclohexan-1-ol represents an exciting area of research in medicinal chemistry. Its unique structural features, combined with recent synthetic advances and preliminary biological data, position it as a promising candidate for further drug development efforts. Continued research will be essential to fully unlock its potential in addressing unmet medical needs.